Cas no 1806745-62-9 (2-(Difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetic acid)

• Product Name: 2-(Difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetic acid
• CAS No: 1806745-62-9
• MF: C₉H₅F₅INO₃
• MW: 397.037392377853
• CID: 4814096
• Update Time: 2025-09-18

2-(Difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetic acid

• Inchi： 1S/C9H5F5INO3/c10-8(11)6-7(19-9(12,13)14)5(15)3(2-16-6)1-4(17)18/h2,8H,1H2,(H,17,18)
• InChI Key： KKXMSCTVJAYGAZ-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=NC=C1CC(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 328
• XLogP3: 2.8
• Topological Polar Surface Area: 59.4

Additional information on 2-(Difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetic acid

Introduction to 2-(Difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetic Acid (CAS No. 1806745-62-9)

2-(Difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetic acid is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1806745-62-9, represents a confluence of fluorinated aromatic systems and acetic acid functionalities, making it a versatile intermediate in the synthesis of various pharmacologically relevant molecules.

The molecular structure of this compound incorporates several key features that contribute to its reactivity and utility. The presence of a difluoromethyl group at the 2-position of the pyridine ring introduces electron-withdrawing effects, which can modulate the electronic properties of the aromatic system. This modification is particularly valuable in medicinal chemistry, as electron-withdrawing groups often enhance binding affinity to biological targets. Additionally, the iodo substituent at the 4-position serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Stille couplings, enabling the construction of more complex molecular architectures.

The trifluoromethoxy group at the 3-position further enhances the compound's potential as a pharmacophore. Trifluoromethoxy groups are well-known for their ability to improve metabolic stability, lipophilicity, and binding interactions with biological macromolecules. These properties make such modifications highly desirable in drug discovery programs aimed at developing orally bioavailable compounds with prolonged half-lives. The combination of these three distinct substituents—difluoromethyl, iodo, and trifluoromethoxy—imparts a rich chemical space for exploration, allowing medicinal chemists to fine-tune the properties of derived compounds to meet specific therapeutic requirements.

The acetic acid moiety at the 5-position of the pyridine ring adds another layer of functionality to this compound. Acetic acid derivatives are frequently employed in medicinal chemistry due to their ability to serve as carboxylate-based pharmacophores or as leaving groups in synthetic transformations. The carboxylate group can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity and selectivity. Furthermore, this group can be easily modified through esterification or amidation reactions, providing additional avenues for structural diversification.

Recent advancements in synthetic methodologies have highlighted the utility of 2-(Difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetic acid as a key intermediate in the development of novel therapeutic agents. For instance, researchers have leveraged its iodo substituent to construct complex heterocyclic scaffolds via palladium-catalyzed cross-coupling reactions. These strategies have been particularly successful in generating substituted pyridines with enhanced binding properties against targets such as kinases and G protein-coupled receptors (GPCRs). The incorporation of fluorinated groups into these derived compounds has been shown to improve their pharmacokinetic profiles, including increased bioavailability and resistance to metabolic degradation.

In addition to its role as a synthetic building block, this compound has been explored in various preclinical studies aimed at identifying novel bioactive molecules. The unique combination of fluorinated aromatic systems and acetic acid functionalities has led to the discovery of several lead compounds with promising therapeutic potential. For example, derivatives of this scaffold have demonstrated inhibitory activity against certain cancer-related enzymes and have shown efficacy in animal models of inflammation and pain. These findings underscore the importance of fluorinated pyridines as privileged structures in drug discovery.

The synthesis of 2-(Difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetic acid itself represents a challenging yet rewarding endeavor for synthetic chemists. The multi-step synthesis typically involves halogenation reactions, functional group interconversions, and protection-deprotection strategies to achieve the desired regioselectivity and stereochemistry. Recent reports have highlighted innovative synthetic routes that improve yield and scalability while minimizing hazardous byproducts. These advances reflect the growing emphasis on sustainable chemistry practices within the pharmaceutical industry.

The chemical properties of this compound also make it an attractive candidate for computational studies aimed at understanding structure-activity relationships (SAR). Molecular modeling techniques have been employed to predict how variations in its substituents affect its binding affinity to biological targets. These computational approaches complement experimental efforts by providing insights into potential binding modes and by guiding future synthetic endeavors toward higher efficacy and selectivity.

Future directions in the study of 2-(Difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetic acid may focus on expanding its utility beyond traditional pharmaceutical applications. For instance, researchers are exploring its potential use in materials science, where fluorinated heterocycles are increasingly valued for their electronic properties and thermal stability. Additionally, advances in biocatalysis may enable more efficient derivatization strategies for this compound using enzymatic methods.

In conclusion,2-(Difluoromethyl)-4-iodo-3-(trifluoromethoxy)pyridine-5-acetic acid (CAS No. 1806745-62-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for constructing novel bioactive molecules, while its diverse functional groups provide numerous opportunities for further chemical manipulation. As synthetic methodologies continue to evolve and computational tools become more sophisticated, this compound is poised to play an increasingly important role in drug discovery efforts worldwide.